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Abstract

Astatine (At), the heaviest known halogen with atomic number 85, is the rarest naturally
occurring element on Earth.[1] Its extreme radioactivity and the minuscule quantities in which it
can be produced have precluded the direct measurement of most of its bulk physical
properties.[1][2] Consequently, our understanding of elemental astatine is largely built upon
theoretical predictions, extrapolations from the trends of other halogens, and sophisticated
relativistic calculations.[2][3] This technical guide provides a comprehensive overview of the
predicted physical properties of elemental astatine, summarizing quantitative data, outlining
the immense experimental challenges, and illustrating the dual metallic-nonmetallic character
of this enigmatic element. This information is critical for researchers in nuclear medicine, where
astatine isotopes like 211At show immense promise for targeted alpha therapy, and for
scientists seeking to expand the fundamental understanding of the periodic table's heaviest
elements.[4][5]

Predicted Physical Properties of Elemental Astatine

The physical characteristics of astatine are a subject of ongoing theoretical investigation. Due
to its position in the periodic table, it is expected to continue the trends of the halogen group
but also exhibit significant metallic character due to relativistic effects.[2][6] The following table
summarizes the most commonly cited predicted physical properties of elemental astatine. It is
crucial to note that these values are largely theoretical and carry a degree of uncertainty.
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Property

Predicted Value

Units

Notes and
References

Phase at STP

Solid

Predicted based on
the trend of increasing
melting and boiling
points down the

halogen group.[7][8]

Appearance

Black, lustrous solid

Expected to be darker
than iodine, with a

metallic appearance.

(21718l

Melting Point

575 (302)

K (°C)

Values are
estimations based on
extrapolation from
other halogens.[8][9]
Some sources provide
a range of 302 to 347
°C.[10]

Boiling Point

610 (337)

K (°C)

Estimated by
extrapolation.[8][9]
Some sources
suggest a range of
336 to 500 °C.[10]

Density

~7-8.95

g/cm3

Predictions vary.
Some sources
estimate around 7
g/cm3, while
predictions for a
metallic, face-
centered cubic
structure suggest a
higher density of
8.91-8.95 g/cm3.[2]
[10][11]
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The crystal structure
is unknown.[9]
Predictions suggest it
could be

Orthorhombic or o
orthorhombic, similar

Crystal Structure Face-Centered Cubic - o
to iodine, or a
(FCO) _
monatomic face-
centered cubic
metallic structure.[2]
[12]
This value has been
Heat of Vaporization 54.39 kJ/mol predicted for diatomic
astatine (At2).[2][8]
Covalent Radius 150 pm [8]
Van der Waals Radius 202 pm [8]
Lower than iodine
Electronegativity > (2.66), indicating more
(Pauling Scale) ' metallic character.[2]
[11]
lonization Energy (1st) 899.003 kJ/mol [8]
Thermal Conductivity 1.7 W/(m-K) [41[8]

Experimental Challenges and Theoretical
Approaches

The study of astatine's physical properties is severely hampered by a confluence of factors:

o Extreme Rarity: Less than one gram of astatine is estimated to exist in the Earth's crust at
any given time, as it is a product of the radioactive decay of heavier elements.[1][13]

o Radioactivity and Short Half-Life: All of astatine's isotopes are radioactive with short half-
lives.[2] The most stable isotope, 210At, has a half-life of only 8.1 hours.[8] This rapid decay
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means that any macroscopic sample would be immediately vaporized by the heat of its own

radioactivity.[1][8]

e Microscopic Quantities: Astatine is produced artificially by bombarding bismuth-209 with
alpha particles in a cyclotron.[9] However, these methods yield only nanogram quantities,
which are insufficient for traditional physical property measurements.[2]

Given these experimental barriers, our knowledge of astatine's properties relies heavily on
theoretical chemistry and physics. The primary approaches include:

» Extrapolation from Periodic Trends: Many initial predictions for properties like melting and
boiling points are derived by extrapolating the trends observed for the lighter halogens
(fluorine, chlorine, bromine, and iodine).[8]

» Relativistic Calculations: Due to astatine's high atomic number, relativistic effects
significantly influence its electronic structure and, consequently, its physical and chemical
properties.[3] Modern theoretical studies employ sophisticated relativistic quantum chemical

methods to predict properties like bond lengths, dissociation energies, and crystal structures.

[3][14] These calculations have been crucial in predicting astatine's metallic character.[14]

The Dual Nature of Astatine: A Metalloid

Astatine sits at the crossroads of metallic and non-metallic behavior, leading to its common
classification as a metalloid.[11][15] This duality is a key feature that distinguishes it from the
lighter, more definitively non-metallic halogens.
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Logical Relationship of Astatine's Predicted Properties

Predicted Face-Centered Lower Electronegativity Solid at STP Predicted Orthorhombic Forms Diatomic Molecules
Cubic Crystal Structure (than lodine) (like lodine) Crystal Structure (like lodine) (Atz - predicted in gas phase)

Lustrous, Dark Appearance

Click to download full resolution via product page
Caption: Predicted dual metallic and non-metallic properties of astatine.

The diagram above illustrates the converging lines of evidence for astatine's metalloid
character. While it is expected to be a solid at standard temperature and pressure and
potentially form diatomic molecules like iodine, its predicted lustrous appearance, potential for
a metallic crystal structure, and lower electronegativity are hallmarks of metallic behavior.[2][7]

[8]

Experimental Protocols: A Realm of Tracer Studies

Detailed experimental protocols for determining the bulk physical properties of astatine are
non-existent due to the previously mentioned challenges. The vast majority of experimental
work on astatine has been conducted at tracer levels, typically with concentrations below 10-
10 mol/L.[8][16] These studies focus on its chemical behavior, which can provide indirect
insights into its fundamental properties.

General Workflow for Astatine Production and Tracer Studies:
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General Workflow for Astatine Production and Tracer-Level Experiments

Bismuth-209 Target

Alpha Particle
Bombardment (Cyclotron)

Separation of Astatine
(e.g., Distillation)

Preparation of Dilute
Astatine Solution

Tracer-Level Chemical
Experiment (e.g., Co-precipitation)

Radiometric Analysis of Products

Click to download full resolution via product page
Caption: Simplified workflow for astatine production and tracer experiments.

While direct physical measurements remain elusive, techniques such as mass spectrometry
have been used to confirm astatine's chemical behavior as analogous to other halogens.
Future advancements in theoretical modeling and potentially novel experimental techniques for
handling ultra-small, highly radioactive samples will be necessary to refine our understanding
of this unique element.

Conclusion
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The physical properties of elemental astatine remain largely in the domain of theoretical
prediction. While a consistent picture is emerging of a dense, black, lustrous solid with a
melting point around 302 °C and a boiling point near 337 °C, these figures are extrapolations
and calculations rather than direct measurements. The element's pronounced metallic
character, a consequence of relativistic effects, sets it apart from its lighter halogen
counterparts and solidifies its classification as a metalloid. For professionals in drug
development, particularly in the field of radiopharmaceuticals, a thorough understanding of
these predicted properties is essential for the design and synthesis of astatine-based cancer
therapies. Continued theoretical and, where possible, tracer-level experimental investigations
are crucial to further unravel the mysteries of this rare and fascinating element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.earth-site.co.uk/Education/the-mysterious-element-exploring-the-properties-and-uses-of-astatine-at/
https://www.chemistryworld.com/news/metallic-properties-predicted-for-astatine/6582.article
https://www.chemistryworld.com/news/metallic-properties-predicted-for-astatine/6582.article
https://www.chemicalbook.com/article/is-astatine-a-non-metal-or-a-metalloid.htm
https://www.britannica.com/science/astatine
https://www.britannica.com/science/astatine
https://www.benchchem.com/product/b1239422#predicted-physical-properties-of-elemental-astatine
https://www.benchchem.com/product/b1239422#predicted-physical-properties-of-elemental-astatine
https://www.benchchem.com/product/b1239422#predicted-physical-properties-of-elemental-astatine
https://www.benchchem.com/product/b1239422#predicted-physical-properties-of-elemental-astatine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1239422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

